molecular formula C11H12INO B8311205 5-(1,1-Dimethylethyl)-7-iodo-1,2-benzisoxazole

5-(1,1-Dimethylethyl)-7-iodo-1,2-benzisoxazole

Cat. No.: B8311205
M. Wt: 301.12 g/mol
InChI Key: UGUYXPRZSWHAAX-UHFFFAOYSA-N
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Description

5-(1,1-Dimethylethyl)-7-iodo-1,2-benzisoxazole is a useful research compound. Its molecular formula is C11H12INO and its molecular weight is 301.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12INO

Molecular Weight

301.12 g/mol

IUPAC Name

5-tert-butyl-7-iodo-1,2-benzoxazole

InChI

InChI=1S/C11H12INO/c1-11(2,3)8-4-7-6-13-14-10(7)9(12)5-8/h4-6H,1-3H3

InChI Key

UGUYXPRZSWHAAX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC2=C(C(=C1)I)ON=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3.19 g of 5-(1,1-dimethylethyl)-3-iodosalicylaldoxime in 10 ml of tetrahydrofuran is added 2.0 g of trichloroacetylisocyanate in tetrahydrofuran (5 ml) at room temperature followed by addition of 1.52 g of potassium carbonate. The mixture is stirred for an additional 20 minutes before it is poured into 400 ml of water. The precipitate so obtained is crystallized from methanol to afford 1.4 g (46.5%) of 5-(1,1-dimethylethyl)-7-iodo-1,2-benzisoxazole, m.p. 106°-109° C.
Name
5-(1,1-dimethylethyl)-3-iodosalicylaldoxime
Quantity
3.19 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
1.52 g
Type
reactant
Reaction Step Two
Name
Quantity
400 mL
Type
reactant
Reaction Step Three

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